Cas no 647839-37-0 (4-Pentene-1,2,2-tricarbonitrile, 1-(6-chloro-3-pyridinyl)-)

4-Pentene-1,2,2-tricarbonitrile, 1-(6-chloro-3-pyridinyl)- structure
647839-37-0 structure
Product Name:4-Pentene-1,2,2-tricarbonitrile, 1-(6-chloro-3-pyridinyl)-
CAS No:647839-37-0
MF:C13H9ClN4
MW:256.690360784531
CID:416896
PubChem ID:22185752
Update Time:2025-04-19

4-Pentene-1,2,2-tricarbonitrile, 1-(6-chloro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pentene-1,2,2-tricarbonitrile, 1-(6-chloro-3-pyridinyl)-
    • 1-(6-chloropyridin-3-yl)pent-4-ene-1,2,2-tricarbonitrile
    • SCHEMBL5711857
    • DTXSID80623372
    • 1-(6-Chloro-3-pyridyl)-1,2,2-tricyano-4-pentene
    • WRINAJGEUFCACM-UHFFFAOYSA-N
    • 647839-37-0
    • Inchi: 1S/C13H9ClN4/c1-2-5-13(8-16,9-17)11(6-15)10-3-4-12(14)18-7-10/h2-4,7,11H,1,5H2
    • InChI Key: WRINAJGEUFCACM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)C(C#N)C(C#N)(C#N)CC=C

Computed Properties

  • Exact Mass: 256.05177
  • Monoisotopic Mass: 256.0515740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 84.3Ų

Experimental Properties

  • PSA: 84.26
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